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Abstract
Benzyl 3-hydroxypropylmethylcarbamate is a carbamate derivative with potential

applications in medicinal chemistry and drug development. Its structure, incorporating a benzyl

carbamate protecting group, a flexible propyl chain with a terminal hydroxyl group, and an N-

methyl substitution, presents a unique combination of functionalities that could be leveraged in

the design of novel therapeutic agents. This guide provides a comprehensive overview of the

chemical properties, a plausible synthetic route, and detailed analytical methodologies for the

characterization of Benzyl 3-hydroxypropylmethylcarbamate. While specific biological

activity for this compound has not been extensively reported, this document explores potential

applications based on the known roles of carbamates and N-methylated compounds in drug

discovery, offering a valuable resource for researchers interested in this and related molecules.
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The carbamate functional group is a cornerstone in medicinal chemistry, valued for its stability

and its role as a bioisostere for amide bonds, which can enhance metabolic stability against

proteases.[1] The incorporation of a benzyl carbamate (Cbz or Z) group, a widely used

protecting group for amines in peptide synthesis, further highlights the synthetic utility of

molecules like Benzyl 3-hydroxypropylmethylcarbamate.[2] The presence of an N-methyl

group can significantly impact a molecule's pharmacokinetic and pharmacodynamic properties,

often leading to enhanced potency and metabolic stability, a phenomenon sometimes referred

to as the "magic methyl effect".[3][4]

This technical guide aims to provide a detailed exploration of Benzyl 3-
hydroxypropylmethylcarbamate, a molecule at the intersection of these important chemical

motifs. While it is not a widely studied compound, its structural features suggest potential as a

building block or a lead compound in various drug discovery programs. This document will

serve as a foundational resource, offering insights into its synthesis, characterization, and

potential utility.

Chemical and Physical Properties
Direct experimental data for Benzyl 3-hydroxypropylmethylcarbamate is not extensively

available in the public domain. The properties listed below are a combination of data from

chemical suppliers and predicted values based on its structure and data from analogous

compounds.
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Property Value Source

CAS Number 887757-51-9 [5]

Molecular Formula C₁₂H₁₇NO₃ [5]

Molecular Weight 223.27 g/mol [5]

Appearance
Colorless to pale yellow liquid

(predicted)
[6]

Boiling Point 363.5 ± 31.0 °C at 760 mmHg

Density ~1.1 g/cm³ (predicted)

Solubility

Soluble in most organic

solvents (e.g., methanol,

ethanol, dichloromethane,

ethyl acetate). Limited

solubility in water (predicted).

Storage
Store at room temperature in a

dry, well-ventilated area.

Synthesis and Purification
The most direct and plausible synthetic route to Benzyl 3-hydroxypropylmethylcarbamate
involves the reaction of the secondary amino alcohol, N-methyl-3-aminopropanol, with benzyl

chloroformate. This is a standard method for the formation of benzyl carbamates from amines.

[7][8]

Synthesis of the Precursor: N-methyl-3-aminopropanol
The key precursor, N-methyl-3-aminopropanol (CAS 42055-15-2), is commercially available.

However, for researchers needing to synthesize it, a common method is the reductive

amination of 3-aminopropanol with formaldehyde, or the reduction of a suitable amide or ester

precursor.
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This protocol describes the N-protection of N-methyl-3-aminopropanol using benzyl

chloroformate.

Reaction Scheme:

N-methyl-3-aminopropanol

Base (e.g., NaHCO₃, Et₃N)
Solvent (e.g., DCM, THF)

Benzyl Chloroformate

Benzyl 3-hydroxypropylmethylcarbamateReaction

[M]⁺˙
m/z = 223

[C₇H₇]⁺
m/z = 91 (Tropylium ion)Benzylic cleavage

[M - C₇H₇]⁺
m/z = 132

Loss of benzyl radical

Loss of CO₂

Synthesis & Purification

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry Purity Assessment (e.g., HPLC, GC)

Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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